Cas no 101743-65-1 (Ethyl 6-naphthalen-1-yl-6-oxohexanoate)

• Product Name: Ethyl 6-naphthalen-1-yl-6-oxohexanoate
• CAS No: 101743-65-1
• MF: C₁₈H₂₀O₃
• MW: 284.349605560303
• MDL: MFCD01320264
• CID: 1134724
• Update Time: 2025-05-19

Ethyl 6-naphthalen-1-yl-6-oxohexanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 6-naphthalen-1-yl-6-oxohexanoate
• AG-D-09135
• ETHYL 6-(1-NAPHTHYL)-6-OXOHEXANOATE
• KB-202185
• 6-[1]Naphthyl-6-oxo-hexansaeure-aethylester
• ETHYL 6-(NAPHTHALEN-1-YL)-6-OXOHEXANOATE
• CTK4A0186
• 6-[1]naphthyl-6-oxo-hexanoic acid ethyl ester
• Ethyl 6-naphthalen-1-yl-6-oxohexanoate

• MDL： MFCD01320264
• Inchi： 1S/C18H20O3/c1-2-21-18(20)13-6-5-12-17(19)16-11-7-9-14-8-3-4-10-15(14)16/h3-4,7-11H,2,5-6,12-13H2,1H3
• InChI Key： JOHYLMOCUQYBRZ-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C2C=CC=CC=12)CCCCC(=O)OCC

Computed Properties

• Exact Mass: 284.14100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 8

Experimental Properties

• PSA: 43.37000
• LogP: 4.14600

Additional information on Ethyl 6-naphthalen-1-yl-6-oxohexanoate

Recent Advances in the Study of Ethyl 6-naphthalen-1-yl-6-oxohexanoate (CAS: 101743-65-1)

Ethyl 6-naphthalen-1-yl-6-oxohexanoate (CAS: 101743-65-1) is a synthetic organic compound with potential applications in the pharmaceutical and chemical industries. Recent studies have focused on its synthesis, characterization, and biological activities, particularly in the context of drug discovery and development. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, synthesis methods, and potential therapeutic applications.

The compound, with the molecular formula C18H20O3, has been synthesized through various methods, including esterification and condensation reactions. Recent literature emphasizes the optimization of these synthetic routes to improve yield and purity. Advanced spectroscopic techniques such as NMR, IR, and mass spectrometry have been employed to confirm the structure and purity of Ethyl 6-naphthalen-1-yl-6-oxohexanoate, ensuring its suitability for further pharmacological studies.

In terms of biological activity, preliminary studies suggest that Ethyl 6-naphthalen-1-yl-6-oxohexanoate exhibits promising anti-inflammatory and antioxidant properties. In vitro assays have demonstrated its ability to inhibit key inflammatory mediators, making it a potential candidate for the development of novel anti-inflammatory drugs. Additionally, its antioxidant activity has been evaluated using DPPH and ABTS assays, showing significant free radical scavenging capabilities.

Further research has explored the compound's potential in cancer therapy. Recent in vitro studies have indicated that Ethyl 6-naphthalen-1-yl-6-oxohexanoate may induce apoptosis in certain cancer cell lines, although the exact mechanism of action remains under investigation. These findings underscore the need for more comprehensive studies, including in vivo experiments, to validate its efficacy and safety.

Despite these promising results, challenges remain in the development of Ethyl 6-naphthalen-1-yl-6-oxohexanoate as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, Ethyl 6-naphthalen-1-yl-6-oxohexanoate (CAS: 101743-65-1) represents a compound of significant interest in the field of medicinal chemistry. Its diverse biological activities and potential therapeutic applications warrant continued investigation. Future research should focus on elucidating its mechanism of action, optimizing its pharmacological properties, and assessing its safety profile to fully realize its therapeutic potential.